6-Amino-3-(3-fluoro-4-hydroxyphenyl)picolinic acid, 95%

• IUPAC Name: 6-amino-3-(3-fluoro-4-hydroxyphenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H9FN2O3/c13-8-5-6(1-3-9(8)16)7-2-4-10(14)15-11(7)12(17)18/h1-5,16H,(H2,14,15)(H,17,18)
• InChI Key: SEDYOGNJWIAEQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(N=C(C=C2)N)C(=O)O)F)O
• Molecular Formula: C12H9FN2O3
• Molecular Weight: 248.21 g/mol

Description

6-Amino-3-(3-fluoro-4-hydroxyphenyl)picolinic acid, or 6-APA, is an important biochemically active compound of the picolinic acid family. It is a natural product found in several organisms, including the human body. 6-APA is a versatile compound with a wide range of applications in the field of biochemistry, including its use as a biochemical reagent, a substrate for enzyme reactions, and a drug target.

Scientific Research Applications

6-APA has a wide range of applications in the field of biochemistry. It is commonly used as a biochemical reagent, a substrate for enzyme reactions, and a drug target. 6-APA has been used in the study of enzyme activity, particularly in the study of the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been used in the study of the structure and function of proteins, as well as in the study of gene expression. 6-APA has also been used in the development of drugs and pharmaceuticals, as well as in the study of drug metabolism and pharmacokinetics.

Mechanism of Action

The mechanism of action of 6-APA is not fully understood. However, it is believed that 6-APA acts as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of drugs. It is also believed that 6-APA may act as an agonist of G-protein coupled receptors, which are involved in the regulation of a variety of physiological processes.
Biochemical and Physiological Effects
6-APA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. It has also been shown to act as an agonist of G-protein coupled receptors, which are involved in the regulation of a variety of physiological processes. In addition, 6-APA has been shown to have antioxidant and anti-inflammatory effects, as well as immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 6-APA for laboratory experiments is its stability and low toxicity. 6-APA is stable and non-toxic, making it safe for use in laboratory experiments. In addition, 6-APA is relatively inexpensive and easy to obtain. However, there are some limitations to the use of 6-APA in laboratory experiments. For example, 6-APA is not soluble in organic solvents, making it difficult to use in certain types of experiments. Additionally, 6-APA is not very soluble in water, making it difficult to use in aqueous solutions.

Future Directions

The future of 6-APA is promising. In the future, 6-APA may be used in the development of novel drugs and pharmaceuticals, as well as in the study of drug metabolism and pharmacokinetics. Additionally, 6-APA may be used in the study of the structure and function of proteins, as well as in the study of gene expression. Finally, 6-APA may be used in the development of new methods for the synthesis of other compounds, as well as in the development of new analytical techniques.

Synthesis Methods

6-APA can be synthesized from 3-fluoro-4-hydroxyphenylacetic acid (FHPA) and pyridine in a two-step reaction. The first step involves the formation of an ester intermediate by reacting FHPA with pyridine in the presence of a base, such as potassium carbonate. The second step involves the hydrolysis of the ester intermediate to yield 6-APA. The reaction is typically carried out in aqueous solution at room temperature.